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Compound of Interest

Compound Name: GSK1702934A

Cat. No.: B1672358 Get Quote

Essential guidelines for the safe and compliant disposal of the selective TRPC3/6 agonist,

GSK1702934A, are outlined below to ensure the safety of laboratory personnel and

environmental protection. This protocol is intended for researchers, scientists, and drug

development professionals.

GSK1702934A is a potent research chemical, and as such, all materials contaminated with this

compound, as well as any unused product, must be treated as hazardous waste. Adherence to

institutional, local, and national regulations for hazardous waste disposal is mandatory. The

following procedures are based on information provided in safety data sheets (SDS) and

general best practices for chemical waste management.

Immediate Safety Precautions
Before initiating any disposal procedures, it is crucial to consult the Safety Data Sheet (SDS)

for GSK1702934A.[1][2] Personal protective equipment (PPE), including chemical-resistant

gloves (e.g., nitrile), safety goggles, and a lab coat, should be worn at all times. All handling of

the compound, particularly in its solid form, should be conducted in a certified chemical fume

hood to prevent inhalation.

Chemical and Physical Properties
A summary of the key chemical and physical properties of GSK1702934A is provided in the

table below. Understanding these properties is essential for its safe handling and disposal.
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Property Value

IUPAC Name

1,3-Dihydro-1-[1-[(5,6,7,8-tetrahydro-4H-

cyclohepta[b]thien-2-yl)carbonyl]-4-

piperidinyl]-2H-benzimidazol-2-one

CAS Number 924377-85-5[3]

Molecular Formula C22H25N3O2S[3]

Molar Mass 395.52 g/mol [3]

Solubility Soluble in DMSO and ethanol.

Step-by-Step Disposal Protocol
The proper disposal of GSK1702934A involves a systematic approach to waste segregation,

containment, and labeling.

Waste Segregation: All materials that have come into contact with GSK1702934A must be

segregated as hazardous chemical waste. This includes:

Solid Waste: Contaminated consumables such as gloves, pipette tips, weighing papers,

and empty vials.

Liquid Waste: Unused or expired solutions of GSK1702934A, as well as solvents used for

rinsing contaminated glassware.

Sharps Waste: Any contaminated needles or syringes.

Waste Containment:

Solid Waste: Place in a designated, leak-proof, and clearly labeled hazardous waste

container. For any remaining solid GSK1702934A powder, it is recommended to dissolve

it in a suitable solvent (e.g., DMSO, ethanol) and dispose of it as liquid chemical waste.

Liquid Waste: Collect in a chemically compatible, leak-proof container with a secure cap.

Do not mix with incompatible waste streams.
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Sharps Waste: Dispose of in a designated, puncture-resistant sharps container for

hazardous chemical waste.

Labeling: All waste containers must be clearly labeled with "Hazardous Waste," the full

chemical name "GSK1702934A," and the primary hazard(s). The date of waste

accumulation should also be clearly marked.

Storage: Store waste containers in a designated satellite accumulation area that is secure

and away from incompatible materials.

Disposal: Arrange for the collection of hazardous waste through your institution's

Environmental Health and Safety (EHS) office or a licensed hazardous waste disposal

contractor. Do not dispose of GSK1702934A or its containers in regular trash or down the

drain.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

GSK1702934A and associated materials.

Start Waste Assessment

Segregation & Containment Containerization

Final Disposal

GSK1702934A Waste Generated Identify Waste Type

Solid Waste
(Gloves, Vials, etc.)Solid

Liquid Waste
(Solutions, Rinsate)

Liquid

Sharps Waste
(Needles, Syringes)

Sharps

Labeled Solid
Hazardous Waste Container

Labeled Liquid
Hazardous Waste Container

Labeled Sharps
Hazardous Waste Container

Store in Satellite
Accumulation Area

Arrange for EHS/
Contractor Pickup

Click to download full resolution via product page

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/product/b1672358?utm_src=pdf-body
https://www.benchchem.com/product/b1672358?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672358?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Caption: Workflow for the safe disposal of GSK1702934A waste.

By adhering to these procedures, laboratory professionals can ensure the safe and

environmentally responsible disposal of GSK1702934A, minimizing risks to themselves and the

community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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